Cas no 769169-20-2 (2-ethyl-4,4,4-trifluorobutan-1-ol)

2-Ethyl-4,4,4-trifluorobutan-1-ol is a fluorinated alcohol with the molecular formula C6H11F3O. Its structure features a trifluoromethyl group and an ethyl substituent on the beta carbon, contributing to unique physicochemical properties. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. This compound serves as a versatile intermediate in organic synthesis, particularly for introducing fluorinated moieties into target molecules. Its relatively low volatility and moderate polarity facilitate handling in laboratory settings. The trifluoromethyl group also imparts electron-withdrawing effects, influencing reactivity in nucleophilic or electrophilic transformations. Potential applications include the development of bioactive compounds or specialty materials requiring fluorinated building blocks.
2-ethyl-4,4,4-trifluorobutan-1-ol structure
769169-20-2 structure
Product Name:2-ethyl-4,4,4-trifluorobutan-1-ol
CAS No:769169-20-2
MF:C6H11F3O
MW:156.146152734756
MDL:MFCD28361456
CID:1782189
PubChem ID:86001735
Update Time:2025-06-08

2-ethyl-4,4,4-trifluorobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 2-ethyl-4,4,4-trifluoro-
    • 2-ethyl-4,4,4-trifluorobutan-1-ol
    • CHEMBL4583071
    • SCHEMBL2886590
    • 2-ethyl-4,4,4-trifluorobutanol
    • EN300-262397
    • F2147-4949
    • AKOS026717492
    • 769169-20-2
    • MDL: MFCD28361456
    • Inchi: 1S/C6H11F3O/c1-2-5(4-10)3-6(7,8)9/h5,10H,2-4H2,1H3
    • InChI Key: JBWIHPRWPZNPMP-UHFFFAOYSA-N
    • SMILES: FC(CC(CO)CC)(F)F

Computed Properties

  • Exact Mass: 156.07619946g/mol
  • Monoisotopic Mass: 156.07619946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 89.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

2-ethyl-4,4,4-trifluorobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E200741-100mg
2-ethyl-4,4,4-trifluorobutan-1-ol
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$ 135.00 2022-06-05
TRC
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$ 500.00 2022-06-05
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Enamine
EN300-262397-0.25g
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Enamine
EN300-262397-1.0g
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Enamine
EN300-262397-2.5g
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